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Compound of Interest

Compound Name: Trifluridine-13C,15N2

Cat. No.: B12398143

Core Mechanism of Action: A Dual Approach

Upon cellular uptake, Trifluridine is phosphorylated by thymidine kinase (TK) to its
monophosphate form (TFTMP).[5][6] This active metabolite can inhibit thymidylate synthase,
an enzyme critical for the de novo synthesis of deoxythymidine monophosphate (dTMP),
leading to an imbalance of deoxynucleotides.[5][7]

However, the primary mechanism of Trifluridine's antitumor activity involves its further
phosphorylation to trifluridine triphosphate (TFTTP), which is then incorporated into DNA in
place of thymidine by DNA polymerases.[3][6] This incorporation leads to DNA replication
stress, DNA damage, and subsequent cell cycle arrest and apoptosis.[8][9] The amount of
Trifluridine incorporated into DNA shows a high correlation with its cytotoxic activity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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